Cas no 3080-02-2 ( )

• Product Name: &nbsp
• CAS No: 3080-02-2
• MF: C₉H₁₆N₂O₇
• MW: 264.232542991638
• CID: 916200
• PubChem ID: 259849
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L61YS; AR-1J0330; NSC90506; ethyl(6-carbamoyl-3,4,5-trihydroxytetrahydro-2h-pyran-2-yl)carbamate(non-preferred name); ETHYL N-(6-CARBAMOYL-3,4,5-TRIHYDROXY-OXAN-2-YL)CARBAMATE; AC1Q65L7;
• 3080-02-2
• NSC-90506
• ETHYL N-(6-CARBAMOYL-3,4,5-TRIHYDROXY-OXAN-2-YL)CARBAMATE
• DTXSID70293543
• NSC90506
•  

• Inchi： 1S/C9H16N2O7/c1-2-17-9(16)11-8-5(14)3(12)4(13)6(18-8)7(10)15/h3-6,8,12-14H,2H2,1H3,(H2,10,15)(H,11,16)
• InChI Key： FPYAXCWXWKUKSA-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)C(C(C(C1NC(=O)OCC)O)O)O

Computed Properties

• Exact Mass: 264.09575085g/mol
• Monoisotopic Mass: 264.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 151Ų